Cas no 2137600-51-0 (2-{[(3,5-dimethoxyphenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid)

• Product Name: 2-{[(3,5-dimethoxyphenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid
• CAS No: 2137600-51-0
• MF: C₂₆H₂₅NO₆
• MW: 447.47980761528
• CID: 6599066
• PubChem ID: 165477924
• Update Time: 2025-10-29

2-{[(3,5-dimethoxyphenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(3,5-dimethoxyphenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid
• 2137600-51-0
• EN300-658210

• Inchi： 1S/C26H25NO6/c1-31-18-11-17(12-19(13-18)32-2)14-27(15-25(28)29)26(30)33-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-13,24H,14-16H2,1-2H3,(H,28,29)
• InChI Key： BSUIHDNBGMBZOW-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)CC1C=C(C=C(C=1)OC)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 447.16818752g/mol
• Monoisotopic Mass: 447.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-{[(3,5-dimethoxyphenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid

2-{[(3,5-Dimethoxyphenyl)methyl]({[(9H-Fluoren-9-yl)methoxy]carbonyl})amino}acetic Acid: A Comprehensive Overview

The compound 2-{[(3,5-dimethoxyphenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid, identified by the CAS registry number 2137600-51-0, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a dimethoxyphenyl moiety. These structural features contribute to its unique chemical properties and potential utility in drug design and synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions. The presence of the Fmoc group in this compound underscores its potential as an intermediate in the synthesis of bioactive molecules. Additionally, the dimethoxyphenyl moiety introduces electronic and steric effects that can influence the molecule's reactivity and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of complex molecules like this one. For instance, molecular docking studies have revealed that this compound exhibits promising binding affinities toward certain therapeutic targets, such as protein kinases and G-protein coupled receptors (GPCRs). These findings suggest that it could serve as a lead compound for the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc derivative and subsequent coupling reactions to introduce the dimethoxyphenyl group. Researchers have optimized these steps by employing advanced techniques such as microwave-assisted synthesis and continuous flow chemistry, which have significantly improved reaction efficiency and scalability.

In terms of applications, this compound has shown potential in drug delivery systems. Its ability to act as a carrier for bioactive agents has been explored in recent studies. For example, it has been used as a component in polymeric nanoparticles designed for targeted drug delivery. The incorporation of this compound into such systems enhances their stability and improves their ability to deliver therapeutic payloads to specific tissues or cells.

Moreover, this compound has been investigated for its role in enzyme inhibition. Studies have demonstrated that it can inhibit certain enzymes involved in metabolic pathways, making it a candidate for the development of enzyme-targeted therapies. Its inhibitory effects have been validated through both in vitro assays and computational modeling, providing strong evidence for its potential therapeutic applications.

In conclusion, 2-{[(3,5-dimethoxyphenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid (CAS No: 2137600-51-0) is a versatile molecule with diverse applications in medicinal chemistry and biotechnology. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for developing innovative therapeutic agents. Continued research into its properties and applications is expected to unlock further potential uses in the field of drug discovery.